Erythrinan
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Erythrinan is an indolizine alkaloid fundamental parent and an indolizidine alkaloid.
Scientific Research Applications
Phytochemical Studies and Isolation of New Erythrinan Alkaloids
- Erythrina addisoniae Seed Study : A study on Erythrina addisoniae seeds led to the isolation of a new erythrinan alkaloid, erysovine-N-oxide, along with eight known alkaloids. This highlights the plant's phytochemical richness and potential for novel compounds (Cui et al., 2009).
Pharmacological Activities
- Cytotoxic Activity Against Cancer Cells : Research has shown that α-erythroidine from Erythrina poeppigiana exhibits cytotoxic activity against the MCF-7 breast cancer cell line, demonstrating potential therapeutic applications (Ambardhani et al., 2019).
- Antimicrobial Effects : Erythrinan alkaloids from Erythrina crista-galli have been evaluated for antimicrobial effects, showing inhibitory activity against various bacteria and fungi. This suggests their potential as antibacterial and antifungal agents (de Ávila et al., 2018).
Synthesis and Chemical Strategies
- Synthesis of Erythrinan Alkaloids : A general strategy for synthesizing aromatic-type and nonaromatic-type erythrinan alkaloids has been developed, providing a route for further exploration and modification of these compounds (Gao et al., 2006).
Neurological Applications
- Anticonvulsant Effects : Erythrinan alkaloids, specifically erythravine and 11α-hydroxy-erythravine from Erythrina verna, have shown anxiolytic and anticonvulsant effects. This suggests their potential use in managing epileptic seizures (Reis et al., 2021).
- MAO-B Inhibitors : Erythrinan alkaloids from Erythrina corallodendron have demonstrated inhibitory activity against Monoamine Oxidase B (MAO-B), indicating their potential for treating neurodegenerative diseases like Alzheimer's and Parkinson's (Aboelmagd et al., 2021).
Cancer Therapy
- TRAIL-Enhancing Activity : Erythrinan alkaloids from Erythrina velutina have been shown to enhance the activity of tumor necrosis factor-related apoptosis-inducing ligand (TRAIL), suggesting their role in cancer therapy (Ozawa et al., 2009).
properties
Product Name |
Erythrinan |
---|---|
Molecular Formula |
C16H21N |
Molecular Weight |
227.34 g/mol |
IUPAC Name |
(4aS,13bS)-2,3,4,4a,5,6,8,9-octahydro-1H-indolo[7a,1-a]isoquinoline |
InChI |
InChI=1S/C16H21N/c1-2-7-15-13(5-1)8-11-17-12-9-14-6-3-4-10-16(14,15)17/h1-2,5,7,14H,3-4,6,8-12H2/t14-,16-/m0/s1 |
InChI Key |
PERYEAFHHZTAKL-HOCLYGCPSA-N |
Isomeric SMILES |
C1CC[C@@]23[C@@H](C1)CCN2CCC4=CC=CC=C34 |
SMILES |
C1CCC23C(C1)CCN2CCC4=CC=CC=C34 |
Canonical SMILES |
C1CCC23C(C1)CCN2CCC4=CC=CC=C34 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.